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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl-D8

Cat. No.: B1450702

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,4'-
Dihydroxybiphenyl-D8, a deuterated analog of 4,4'-Dihydroxybiphenyl. The information
presented is intended to support researchers, scientists, and drug development professionals
in the safe and effective use of this compound in a laboratory setting.

Introduction

4,4'-Dihydroxybiphenyl-D8 (Biphenol-d8) is the deuterated form of 4,4'-Dihydroxybiphenyl, an
organic compound that finds application in the synthesis of liquid crystalline polymers and as
an intermediate in the production of high-performance engineering plastics.[1] Due to its
structural similarity to other bisphenols, it is also a subject of interest in studies related to
endocrine disruption. The deuterated form is commonly used as an internal standard in isotope
dilution mass spectrometry for the quantitative analysis of bisphenols and other environmental
contaminants in various matrices.

Physical and Chemical Properties

The physical and chemical properties of 4,4'-Dihydroxybiphenyl and its deuterated analog are
summarized in the table below. It is important to note that while some data for the D8 variant is
available, many reported physical properties are for the non-deuterated form and should be
considered as close approximations.
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Property 4,4'-Dihydroxybiphenyl 4,4'-Dihydroxybiphenyl-D8
Molecular Formula C12H1002 C12DsH20:2

Molecular Weight 186.21 g/mol 194.25 g/mol

CAS Number 92-88-6 612480-60-1[2]

White to off-white crystalline ]
Appearance ] No data available
solid or powder[1][3]

Melting Point 280-282 °C[4] No data available

N Insoluble in water; soluble in )
Solubility No data available
methanol, ethanol, and ether.

logP (octanol-water) 2.7 (Estimated) 3.6 (Computed)[2]

Safety and Handling Precautions

The following safety and handling precautions are based on data available for 4,4'-
Dihydroxybiphenyl. The deuterated form is expected to have a similar toxicological profile.

Hazard Identification

4,4'-Dihydroxybiphenyl is classified with the following hazards:

Skin Irritation: Causes skin irritation.[5][6]

Serious Eye Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause respiratory irritation.[5][6]

Skin Sensitization: May cause an allergic skin reaction.[7]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 4,4'-Dihydroxybiphenyl-D8:
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PPE Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.[7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[7]

First Aid Measures

In case of exposure, follow these first aid measures:

Exposure Route

First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[7]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[7]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Storage and Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7]
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o Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[7]

Experimental Protocols

4,4'-Dihydroxybiphenyl-D8 is frequently used as an internal standard in isotope dilution mass
spectrometry (ID-MS) for the accurate quantification of bisphenols in complex matrices. Below
is a generalized experimental protocol for such an application.

General Workflow for Analysis of Bisphenols using 4,4'-
Dihydroxybiphenyl-D8 as an Internal Standard
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Sample Preparation

Sample Collection
(e.g., food, water, urine)

l

Spike with
4,4'-Dihydroxybiphenyl-D8
(Internal Standard)

:

Extraction of Analytes
(e.g., LLE, SPE)

l

Sample Cleanup
(e.g., SPE, filtration)

Instrumen$1 Analysis

Derivatization
(optional, e.g., for GC-MS)

:

Injection into
LC-MS/MS or GC-MS

l

Chromatographic Separation

:

Mass Spectrometric
Detection (MRM/SIM)

Data %nalysis

Quantification using
Isotope Dilution Method

l

Reporting of Results

Click to download full resolution via product page

Workflow for Isotope Dilution Mass Spectrometry.
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Detailed Methodologies

e Sample Preparation:

o Homogenization: Solid samples (e.g., food) are typically homogenized to ensure
uniformity.

o Spiking: A known amount of 4,4'-Dihydroxybiphenyl-D8 solution is added to the sample
at the beginning of the extraction process.

o Extraction: Analytes are extracted from the sample matrix using an appropriate technique
such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE). The choice of
solvent and extraction conditions depends on the sample matrix and the target analytes.

o Cleanup: The extract is purified to remove interfering substances. This is often achieved
using SPE cartridges with different sorbents.

» Derivatization (Optional):

o For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the hydroxyl groups
of the bisphenols may need to be derivatized (e.g., silylation) to increase their volatility and
thermal stability.

e Instrumental Analysis:

o The prepared sample is injected into a Liquid Chromatograph (LC) or Gas Chromatograph
(GC) coupled to a tandem mass spectrometer (MS/MS).

o The analytes are separated based on their physicochemical properties by the
chromatographic column.

o The mass spectrometer is operated in a specific mode, such as Multiple Reaction
Monitoring (MRM) or Selected lon Monitoring (SIM), to selectively detect and quantify the
target analytes and the deuterated internal standard.

e Quantification:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1450702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The concentration of the native analyte in the sample is calculated by comparing the peak
area ratio of the native analyte to its corresponding deuterated internal standard (4,4'-
Dihydroxybiphenyl-D8) against a calibration curve. This method corrects for losses
during sample preparation and for matrix effects during analysis, leading to highly accurate
and precise results.

Biological Activity and Signaling Pathways

4,4'-Dihydroxybiphenyl has been shown to exhibit estrogenic activity, meaning it can mimic the
effects of the natural hormone estrogen. This activity is mediated through its interaction with
estrogen receptors (ERa and ERp).

Estrogen Receptor Signaling Pathway

The diagram below illustrates a simplified model of the estrogen signaling pathway and the
potential point of interaction for 4,4'-Dihydroxybiphenyl.

Estrogen Receptor Signaling Pathway Interaction.

Mechanism of Action

Studies have shown that 4,4'-dihydroxybiphenyl can bind to both estrogen receptor alpha
(ERa) and estrogen receptor beta (ER).[6] This binding can initiate a cascade of events
similar to that of endogenous estrogens. Upon binding, the receptor undergoes a
conformational change, dissociates from heat shock proteins, dimerizes, and translocates to
the nucleus. In the nucleus, the receptor-ligand complex binds to specific DNA sequences
known as estrogen response elements (ERES) in the promoter regions of target genes. This
binding modulates the transcription of these genes, leading to various cellular responses,
including cell proliferation.[7] It is noteworthy that while it exhibits estrogen-like properties, its
potency is significantly lower than that of 173-estradiol.[7] Some studies also suggest that 4,4'-
dihydroxybiphenyl can exhibit antiandrogenic activity.[6]

Conclusion

4,4'-Dihydroxybiphenyl-D8 is a valuable tool for researchers, particularly in the field of
analytical chemistry for the accurate quantification of bisphenols. While it is a powerful
analytical standard, it is crucial to handle it with appropriate safety precautions due to its
potential for skin, eye, and respiratory irritation, as well as its potential endocrine-disrupting
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properties. Understanding its interaction with biological pathways, such as the estrogen
signaling pathway, is essential for interpreting toxicological studies and for its potential
application in drug development research. This guide provides a foundational understanding of
the safety, handling, and application of 4,4'-Dihydroxybiphenyl-D8 to support its responsible
and effective use in scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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